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Compound of Interest

Compound Name: Isopropyl isobutyl ether

CAS No.: 78448-33-6

Cat. No.: B12655021

Get Quote

Introduction: Situating Isopropyl Isobutyl Ether in
the Chemical Landscape
Ethers represent a class of organic compounds defined by an oxygen atom connected to two

alkyl or aryl groups (R-O-R').[1] Their general stability and ability to solvate a wide array of

nonpolar and polar compounds make them invaluable as solvents in organic synthesis.[1][2]

Isopropyl isobutyl ether (C₇H₁₆O) is an asymmetrical, branched aliphatic ether.[1] Its unique

structure, combining an isopropyl and an isobutyl group, imparts specific physicochemical

properties that distinguish it from more common linear or symmetrical ethers like diethyl ether

or diisopropyl ether.[3] This guide provides a comprehensive overview of its chemical identity,

synthesis, reactivity, potential applications, and critical safety protocols, offering field-proven

insights for laboratory and developmental use.

Part 1: Core Chemical Identity
A precise understanding of a compound's identity is the foundation of all scientific work.

Isopropyl isobutyl ether is identified by a unique CAS number and a variety of systematic and

common names.
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CAS Number and Synonyms
Chemical Abstracts Service (CAS) Registry Number®: 78448-33-6[1][3][4]

This number is the universally recognized, unambiguous identifier for this specific chemical

substance.

Synonyms:

2-methyl-1-(1-methylethoxy)propane[1]

1-methylethyl 2-methylpropyl ether[1]

Propane, 2-methyl-1-(1-methylethoxy)-[4]

IUPAC Name: 2-methyl-1-propan-2-yloxypropane[3]

Molecular Structure and Key Identifiers
The arrangement of atoms in isopropyl isobutyl ether is fundamental to its properties and

reactivity.

Caption: Molecular structure of isopropyl isobutyl ether.

Molecular Formula: C₇H₁₆O[3][4]

Molecular Weight: 116.20 g/mol [1][3]

Canonical SMILES: CC(C)COC(C)C[3]

InChI Key: HIIBZFKVMXEQMR-UHFFFAOYSA-N[1][3]

Part 2: Physicochemical Properties
The physical properties of a solvent are critical determinants of its suitability for specific

applications, such as extractions, reactions, and formulations. The branched nature of both

alkyl groups in isopropyl isobutyl ether influences its boiling point, density, and solvency.
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Property Value Source

Boiling Point 98 - 99.21 °C at 760 mmHg [1][3][5]

Density 0.769 g/cm³ at 20°C [3]

Appearance Colorless liquid [3]

Solubility

Moderately soluble in water;

miscible with many organic

solvents

[3]

LogP (XLogP3-AA) 2.2 [1]

The boiling point is significantly higher than that of diisopropyl ether (68.4°C), a direct

consequence of its larger molecular weight.[3] Its density, being less than water, means it will

form the upper layer in an aqueous extraction.[3]

Part 3: Synthesis and Reactivity
Understanding the synthesis and potential reactions of isopropyl isobutyl ether is crucial for

its application as a chemical intermediate and for anticipating its stability as a solvent.

Synthesis Methodologies
The formation of the ether linkage can be achieved through several established pathways. The

choice of method is dictated by precursor availability, desired yield, and the need to minimize

side reactions.

Method 1: Acid-Catalyzed Etherification

This is a common industrial approach involving the dehydration of two different alcohols.

Reaction: Isopropanol reacts with isobutanol in the presence of a strong acid catalyst (e.g.,

sulfuric acid) with heating.[3]

Causality: The acid protonates the hydroxyl group of one alcohol, converting it into a good

leaving group (water). The other alcohol molecule then acts as a nucleophile, attacking the

carbocation intermediate or displacing the water molecule to form the ether. The branching of
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the secondary alcohol (isopropanol) can lead to competing elimination reactions, making this

method less selective for laboratory-scale synthesis of high-purity material.

Method 2: Williamson Ether Synthesis

For laboratory preparations requiring high purity and predictability, the Williamson ether

synthesis is the superior method. It involves the reaction of an alkoxide with a primary alkyl

halide.

Core Principle: This reaction proceeds via an Sₙ2 mechanism, where a strong nucleophile

(the alkoxide) performs a backside attack on an electrophilic carbon atom, displacing a

halide leaving group.[1]

Critical Choice of Reagents: To synthesize an unsymmetrical ether like isopropyl isobutyl
ether, two pathways are possible. However, only one is synthetically viable due to the

constraints of the Sₙ2 mechanism. The mechanism is highly sensitive to steric hindrance at

the electrophilic carbon.[1]

Pathway A (Favored): Isopropyl alkoxide (isopropoxide) + Isobutyl halide (primary halide)

Pathway B (Disfavored): Isobutyl alkoxide (isobutoxide) + Isopropyl halide (secondary

halide)

Expert Insight: Pathway B is highly prone to a competing E2 elimination reaction. The

sterically hindered secondary halide, when attacked by a strong base like isobutoxide, will

preferentially undergo elimination to form propene gas rather than the desired ether product.

[1] Therefore, Pathway A is the only logical choice to maximize the yield of isopropyl
isobutyl ether.[1]
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Caption: Reaction pathway for the acid-catalyzed cleavage of isopropyl isobutyl ether.

Peroxide Formation A critical and often
dangerous reaction for all ethers is the
formation of explosive peroxides upon exposure

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b12655021/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-isopropyl-isobutyl-ether
https://www.benchchem.com/product/b12655021/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-isopropyl-isobutyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12655021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


to air and light. [6][7]This autoxidation process
is a radical-chain reaction. While specific data
for isopropyl isobutyl ether is limited, it should
be treated with the same caution as other ethers
like diisopropyl ether, which is known to rapidly
form peroxides. [7]
Part 4: Applications in Research and Drug
Development
The unique combination of moderate boiling point, good solvency, and branched structure

makes isopropyl isobutyl ether a potentially useful compound in several areas.

Reaction Solvent: Its ability to dissolve a wide range of organic compounds makes it a

suitable medium for organic synthesis. [3]Its higher boiling point compared to diethyl ether

allows for reactions to be conducted at higher temperatures.

Extraction Solvent: In drug development, liquid-liquid extraction is a fundamental purification

step. Isopropyl isobutyl ether can be used to extract active pharmaceutical ingredients

(APIs) from aqueous solutions or reaction mixtures. [6]* Chemical Intermediate: The ether

can serve as a starting material for the synthesis of more complex molecules. [3]Its cleavage

products, isopropanol and isobutyl halides, are also valuable building blocks.

Potential Fuel Additive: Like other ethers such as MTBE and ETBE, it has been considered

as a potential oxygenate for gasoline to improve combustion efficiency and reduce

emissions. [3]

Part 5: Experimental Protocols and Safety
Trustworthiness in science is built on reproducible and safe protocols. The following sections

provide actionable guidance for the synthesis and handling of isopropyl isobutyl ether.

Detailed Protocol: Williamson Ether Synthesis
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This protocol describes the synthesis of isopropyl isobutyl ether from isopropanol and

isobutyl bromide.

Materials:

Isopropanol (anhydrous)

Sodium hydride (NaH), 60% dispersion in mineral oil

Isobutyl bromide

Anhydrous diethyl ether or THF (as solvent)

Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Safety First: Conduct the reaction in a fume hood. NaH is highly reactive with water and

flammable. Wear appropriate PPE, including safety goggles, lab coat, and gloves.

Alkoxide Formation: In a flame-dried, three-neck round-bottom flask equipped with a

magnetic stirrer, reflux condenser, and nitrogen inlet, add anhydrous isopropanol (1.2

equivalents) dissolved in anhydrous diethyl ether.

Carefully add sodium hydride (1.0 equivalent) portion-wise to the solution at 0°C (ice bath).

Hydrogen gas will evolve. Allow the mixture to stir until gas evolution ceases and a clear

solution or fine suspension of sodium isopropoxide is formed.

Sₙ2 Reaction: Add isobutyl bromide (1.0 equivalent) dropwise to the stirred suspension at

room temperature.

Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC until the

starting material is consumed.

Workup: Cool the reaction mixture to 0°C and cautiously quench by the slow addition of

saturated aqueous NH₄Cl to neutralize any unreacted NaH.
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Transfer the mixture to a separatory funnel. Wash the organic layer with water and then with

brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a

rotary evaporator.

Purification: Purify the crude product by fractional distillation to obtain pure isopropyl
isobutyl ether (boiling point ~98°C).

Critical Safety and Handling
Handling ethers requires strict adherence to safety protocols due to the dual hazards of

flammability and peroxide formation.

Flammability: Isopropyl isobutyl ether is a flammable liquid. Keep it away from all sources

of ignition, including open flames, hot surfaces, and sparks. [7][8]Use explosion-proof

electrical equipment and ensure containers are properly grounded and bonded during

transfer. [9]* Peroxide Hazard:

Storage: Store in a cool, dry, well-ventilated area away from light and in a tightly sealed

container, preferably under an inert atmosphere (e.g., nitrogen). [9][7] * Testing:

Containers should be dated upon opening. [9]Periodically test for the presence of

peroxides using commercially available test strips. Never attempt to open a container that

has visible crystalline deposits around the cap or in the bottle, as these could be explosive

peroxides. [10] * Inhibition: Commercial ethers often contain inhibitors like BHT. If purifying

by distillation, do not distill to dryness, as peroxides will concentrate in the residue.

Personal Protective Equipment (PPE):

Wear safety goggles or a face shield. [11] * Use chemically resistant gloves (e.g., nitrile).

[11] * Work in a well-ventilated area or a chemical fume hood to avoid inhaling vapors. [7]

[11]* Spill & Disposal:

In case of a spill, remove all ignition sources. [7]Absorb the spill with an inert material like

sand or vermiculite and place it in a sealed container for disposal according to local, state,

and federal regulations. [7][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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